Cas no 648412-55-9 (Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate)

Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate structure
648412-55-9 structure
Product Name:Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate
CAS No:648412-55-9
MF:C8H6BrNO2S
MW:260.107739925385
MDL:MFCD19703224
CID:415398
PubChem ID:66570703
Update Time:2025-04-19

Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate
    • 2-Thiophenecarboxylic acid, 4-bromo-5-cyano-3-methyl-, methyl ester
    • XIGOSUBHDNBPFI-UHFFFAOYSA-N
    • FCH1361943
    • ST2407245
    • AX8209394
    • W7630
    • AKOS015998779
    • SY107857
    • SCHEMBL3880298
    • MFCD19703224
    • DS-14017
    • Methyl4-bromo-5-cyano-3-methylthiophene-2-carboxylate
    • 648412-55-9
    • CS-0153621
    • DTXSID00735300
    • A867814
    • DB-320000
    • MDL： MFCD19703224
    • Inchi： 1S/C8H6BrNO2S/c1-4-6(9)5(3-10)13-7(4)8(11)12-2/h1-2H3
    • InChI Key： XIGOSUBHDNBPFI-UHFFFAOYSA-N
    • SMILES： BrC1=C(C#N)SC(C(=O)OC)=C1C

Computed Properties

  • Exact Mass: 258.93000
  • Monoisotopic Mass: 258.93026g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.3
  • XLogP3: 2.9

Experimental Properties

  • PSA: 78.33000
  • LogP: 2.47728

Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM133569-1g
methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate
 648412-55-9 95%
1g
 $92 2023-02-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M18080-100mg
Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate
 648412-55-9
100mg
 ¥146.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M18080-1g
Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate
 648412-55-9
1g
 ¥596.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M18080-250mg
Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate
 648412-55-9
250mg
 ¥236.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M18080-5g
Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate
 648412-55-9
5g
 ¥2506.0 2021-09-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-OQ001-250mg
Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate
 648412-55-9 95+%
250mg
 1090CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-OQ001-100mg
Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate
 648412-55-9 95+%
100mg
 497CNY 2021-05-08
Fluorochem
212295-250mg
Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate
 648412-55-9 95%
250mg
 ￡81.00 2022-03-01
Fluorochem
212295-1g
Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate
 648412-55-9 95%
1g
 ￡202.00 2022-03-01
abcr
AB538909-250 mg
Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate; .
 648412-55-9
250MG
 €99.80 2023-04-14

Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate Related Literature

648412-55-9 (Methyl 4-bromo-5-cyano-3-methylthiophene-2-carboxylate) Related Products

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.